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Compound of Interest

Compound Name: Triflusulfuron-methyl

Cat. No.: B1682544

This technical guide provides a comprehensive overview of Triflusulfuron-methyl, a selective
sulfonylurea herbicide. It is intended for researchers, scientists, and professionals involved in
drug development and environmental science. This document details its physicochemical
properties, mechanism of action, synthesis, analytical methodologies, and toxicological profile.

Physicochemical and Chemical Properties

Triflusulfuron-methyl is a white, crystalline solid that is weakly acidic. Its chemical structure
consists of a triazine ring, a sulfonylurea bridge, and a trifluoromethyl-substituted phenyl group.
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Property Value Reference

methyl 2-[({[(4-dimethylamino-

6-(2,2,2-trifluoroethoxy)-1,3,5-
IUPAC Name triazin-2-

yl)amino]carbonyl}amino)sulfo

nyl]-3-methylbenzoate

CAS Registry No. 126535-15-7

Molecular Formula C17H19F3N606S
Molecular Weight 504.4 g/mol

Appearance White crystalline solid
Melting Point 160-163 °C

Vapor Pressure 1.99 x 10~> mPa at 25 °C

3.9 mg/L at 25 °C (pH 5), 230

Solubility in Water
mg/L at 25 °C (pH 7)

Acetone: 60.3,
Dichloromethane: 198.5,
Methanol: 5.8

Solubility in Organic Solvents
(g/L at 25 °C)

Octanol-Water Partition
o 1.55 (pH 5), -0.34 (pH 7)
Coefficient (log Kow)

pKa 4.9

Mechanism of Action

Triflusulfuron-methyl is a selective, systemic herbicide that is absorbed by the leaves and
roots of plants and translocated to the meristematic tissues. It functions by inhibiting the
enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS). This
enzyme is crucial for the biosynthesis of the branched-chain amino acids valine, leucine, and
isoleucine. The inhibition of ALS leads to a cessation of cell division and plant growth,
ultimately resulting in the death of susceptible plant species.
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Caption: Mechanism of action of Triflusulfuron-methyl.

Synthesis Pathway

A general synthesis pathway for Triflusulfuron-methyl involves the reaction of a substituted
triazine with a sulfonyl isocyanate, followed by reaction with a methyl anthranilate derivative.

Methyl Anthranilate Derivative | (Intermediate C) * Intermediate D Triflusulfuron-methyl

Sulfonyl Isocyanate | (Intermediate B)

Substituted Triazine | (Intermediate A) * Intermediate B g Sulfonylurea Intermediate
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Caption: Generalized synthesis pathway for Triflusulfuron-methyl.

Analytical Methodology

The determination of Triflusulfuron-methyl residues in environmental and biological samples
Is typically performed using high-performance liquid chromatography (HPLC) coupled with
ultraviolet (UV) or mass spectrometry (MS) detection.

Experimental Protocol: HPLC-UV Analysis of Triflusulfuron-methyl in Soll
o Sample Preparation (Solid-Phase Extraction):

o A 10 g sample of soil is mixed with 20 mL of acetonitrile/water (80:20, v/v).
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o The mixture is sonicated for 15 minutes and then centrifuged at 4000 rpm for 10 minutes.
o The supernatant is collected, and the extraction is repeated twice more.

o The combined supernatants are evaporated to near dryness under a gentle stream of
nitrogen.

o The residue is redissolved in 5 mL of 10% methanol in water and loaded onto a C18 solid-
phase extraction (SPE) cartridge preconditioned with methanol and water.

o The cartridge is washed with 5 mL of water, and the analyte is eluted with 5 mL of
acetonitrile.

o The eluate is evaporated and reconstituted in 1 mL of the mobile phase for HPLC analysis.

e Chromatographic Conditions:
o Instrument: High-Performance Liquid Chromatograph with a UV detector.
o Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 um particle size).

o Mobile Phase: Acetonitrile and water (acidified with 0.1% phosphoric acid) in a gradient or
isocratic elution. A typical isocratic condition is 60:40 (v/v) acetonitrile:water.

o Flow Rate: 1.0 mL/min.

o Injection Volume: 20 pL.

o Column Temperature: 30 °C.

o Detection: UV absorbance at 240 nm.
e Quantification:

o A calibration curve is constructed by injecting standard solutions of Triflusulfuron-methyl
of known concentrations.

o The concentration of Triflusulfuron-methyl in the sample is determined by comparing the
peak area from the sample chromatogram to the calibration curve.
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Caption: Analytical workflow for Triflusulfuron-methyl in soil.
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Toxicological Profile

Triflusulfuron-methyl exhibits low acute toxicity to mammals, birds, and bees. It is slightly to

moderately toxic to aquatic organisms.

Mammalian Toxicity

Parameter Value Species

Acute Oral LD50 > 5000 mg/kg Rat

Acute Dermal LD50 > 2000 mg/kg Rabbit

Acute Inhalation LC50 > 5.1 mg/L Rat

Eye Irritation Non-irritating Rabbit

Skin Irritation Non-irritating Rabbit

Skin Sensitization Not a sensitizer Guinea pig
Ecotoxicological Data

Organism Parameter Value

Bobwhite Quail

Acute Oral LD50

> 2250 mg/kg

Mallard Duck Dietary LC50 (8-day) > 5620 ppm

Rainbow Trout 96-hour LC50 > 100 mg/L

Bluegill Sunfish 96-hour LC50 > 100 mg/L

Daphnia magna 48-hour EC50 > 100 mg/L

Algae (Selenastrum 72-hour EC50 0.0075 mg/L
capricornutum)

Honeybee Acute Contact LD50 > 100 u g/bee

Earthworm 14-day LC50 > 1000 mg/kg soil
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Environmental Fate

Triflusulfuron-methyl degrades in the environment primarily through microbial action in soill
and hydrolysis in water. Its mobility in soil is generally low to moderate, depending on soil type
and pH.

Parameter Value Conditions

Aerobic Soil Metabolism Half-

) 24-42 days 20 °C
life
Anaerobic Soil Metabolism

_ 30-60 days 20 °C
Half-life

) ) Stable at pH 7 & 9; 32 days at
Hydrolysis Half-life 25°C
pH 5

Aqueous Photolysis Half-life 10-14 days pH 7
Soil Photolysis Half-life 30-40 days

Soil Adsorption Coefficient

20-300 cm3/g
(Koc)

 To cite this document: BenchChem. [An In-depth Technical Guide to Triflusulfuron-methyl
(CAS No. 126535-15-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682544+#triflusulfuron-methyl-cas-number-126535-
15-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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